Cas no 121712-03-6 (2H-Benzimidazole-2-thione,4-fluoro-1,3-dihydro-(9CI))

2H-Benzimidazole-2-thione,4-fluoro-1,3-dihydro-(9CI) structure
121712-03-6 structure
Product Name:2H-Benzimidazole-2-thione,4-fluoro-1,3-dihydro-(9CI)
CAS No:121712-03-6
MF:C7H5FN2S
MW:168.191403150558
CID:133403
PubChem ID:14269700
Update Time:2025-04-19

2H-Benzimidazole-2-thione,4-fluoro-1,3-dihydro-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazole-2-thione,4-fluoro-1,3-dihydro-(9CI)
    • 4-FLUORO-1,3-DIHYDRO-2H-BENZIMIDAZOLE-2-THIONE
    • 4-fluoro-1,3-dihydrobenzimidazole-2-thione
    • SCHEMBL8682741
    • AKOS006303136
    • 4-fluoro-1H-benzo[d]imidazole-2(3H)-thione
    • 4-fluoro-2-mercapto-1H-benzimidazole
    • 121712-03-6
    • CSDBFIYGLRXUDX-UHFFFAOYSA-N
    • DTXSID00558233
    • Inchi: 1S/C7H5FN2S/c8-4-2-1-3-5-6(4)10-7(11)9-5/h1-3H,(H2,9,10,11)
    • InChI Key: CSDBFIYGLRXUDX-UHFFFAOYSA-N
    • SMILES: S=C1NC2C=CC=C(C=2N1)F

Computed Properties

  • Exact Mass: 168.01574750g/mol
  • Monoisotopic Mass: 168.01574750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 56.2Ų
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd